Cas no 82110-16-5 ((2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol)

(2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol structure
82110-16-5 structure
Product Name:(2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol
CAS No:82110-16-5
MF:C11H14O2
MW:178.227663516998
CID:1032533
PubChem ID:11423901
Update Time:2025-04-20

(2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol
    • (2R,4S)-2-phenyloxan-4-ol
    • (2R,4S)-2-Phenyl-tetrahydro-2H-pyran-4-ol
    • SCHEMBL1265905
    • 82065-19-8
    • VPXLNWRTGPPGRS-WDEREUQCSA-N
    • DTXSID50465382
    • EN300-217172
    • cis-2-phenyltetrahydro-2H-pyran-4-ol
    • 82110-16-5
    • Rel-(2R,4S)-2-phenyltetrahydro-2H-pyran-4-ol
    • 2-phenyloxan-4-ol, cis
    • DB-075811
    • MDL: MFCD17676159
    • Inchi: 1S/C11H14O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2/t10-,11+/m0/s1
    • InChI Key: VPXLNWRTGPPGRS-WDEREUQCSA-N
    • SMILES: O1CC[C@@H](C[C@@H]1C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

(2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

(2R,4S)-2-Phenyltetrahydro-2H-pyran-4-ol Pricemore >>

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